Cas no 2172396-55-1 (2-tert-butyl-3H,4H-thieno2,3-dpyrimidin-4-one)

• Product Name: 2-tert-butyl-3H,4H-thieno2,3-dpyrimidin-4-one
• CAS No: 2172396-55-1
• MF: C₁₀H₁₂N₂OS
• MW: 208.280080795288
• CID: 6138793
• PubChem ID: 126749892
• Update Time: 2025-08-10

2-tert-butyl-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl-3H,4H-thieno2,3-dpyrimidin-4-one
• Thieno[2,3-d]pyrimidin-4(1H)-one, 2-(1,1-dimethylethyl)-
• EN300-1267649
• SCHEMBL18701480
• 2-tert-butyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
• 2172396-55-1

• Inchi： 1S/C10H12N2OS/c1-10(2,3)9-11-7(13)6-4-5-14-8(6)12-9/h4-5H,1-3H3,(H,11,12,13)
• InChI Key： ILZQOCRXHXYDKU-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)C)=NC(=O)C2C=CSC=2N1

Computed Properties

• Exact Mass: 208.06703418g/mol
• Monoisotopic Mass: 208.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 335.6±34.0 °C(Predicted)
• pka: 2.58±0.20(Predicted)

Additional information on 2-tert-butyl-3H,4H-thieno2,3-dpyrimidin-4-one

Professional Introduction to 2-tert-butyl-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 2172396-55-1)

2-tert-butyl-3H,4H-thieno[2,3-d]pyrimidin-4-one, identified by the Chemical Abstracts Service Number (CAS No.) 2172396-55-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thienopyrimidine class, a structural motif known for its broad spectrum of biological activities. The presence of a tert-butyl substituent at the 2-position and the fused thienopyrimidine core contribute to its unique chemical properties and potential therapeutic applications.

The synthesis of 2-tert-butyl-3H,4H-thieno[2,3-d]pyrimidin-4-one involves multi-step organic transformations, typically starting from readily available thiophene derivatives. The introduction of the pyrimidine ring through cyclization reactions followed by functional group modifications allows for the introduction of various substituents, including the bulky tert-butyl group. This substitution pattern enhances the compound's metabolic stability and binding affinity to biological targets.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential anticancer, anti-inflammatory, and antimicrobial properties. Thienopyrimidines, in particular, have been extensively studied due to their ability to interact with key biological pathways involved in disease progression. The tert-butyl group in 2-tert-butyl-3H,4H-thieno[2,3-d]pyrimidin-4-one not only influences its pharmacokinetic profile but also serves as a handle for further derivatization, enabling the exploration of new chemical space.

One of the most compelling aspects of 2-tert-butyl-3H,4H-thieno[2,3-d]pyrimidin-4-one is its reported activity against various cancer cell lines. Preclinical studies have demonstrated that this compound can induce apoptosis and inhibit proliferation in tumor cells by modulating critical signaling pathways such as PI3K/Akt and MAPK. The thienopyrimidine core is particularly adept at interfering with enzymes and receptors that are overexpressed in malignancies, making it a promising scaffold for drug development.

The structural features of 2-tert-butyl-3H,4H-thieno[2,3-d]pyrimidin-4-one also make it an attractive candidate for further optimization. Computational modeling and high-throughput screening have been employed to identify analogs with enhanced potency and selectivity. The tert-butyl group, while providing steric hindrance that improves binding affinity, must be balanced against potential off-target effects. Therefore, ongoing research aims to fine-tune this structure to maximize therapeutic benefits while minimizing toxicity.

Another area of interest is the exploration of 2-tert-butyl-3H,4H-thieno[2,3-d]pyrimidin-4-one as an anti-inflammatory agent. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. Studies have shown that thienopyrimidine derivatives can inhibit key pro-inflammatory cytokines and enzymes such as COX-2 and NF-κB. The unique combination of structural elements in 2-tert-butyl-3H,4H-thieno[2,3-d]pyrimidin-4-one suggests it may have a dual role in modulating both cancerous and inflammatory pathways.

The pharmacokinetic properties of 2-tert-butyl-3H,4H-thieno[2,3-d]pyrimidin-4-one are also under scrutiny. The bulky tert-butyl group can influence solubility and absorption rates after administration. However, advances in drug delivery systems have opened new avenues for overcoming these challenges. Nanoparticle formulations and prodrugs are being explored to enhance bioavailability and target specificity.

Recent advancements in synthetic methodologies have made it possible to produce complex heterocyclic compounds like 2-tert-butyl-3H,4H-thieno[2,3-d]pyrimidin-4-one more efficiently and cost-effectively. Transition-metal-catalyzed reactions and flow chemistry techniques have reduced reaction times and improved yields. These innovations are crucial for accelerating the discovery process and bringing novel therapeutics to market faster.

The potential applications of thienopyrimidine derivatives extend beyond oncology and inflammation management. Emerging research suggests that these compounds may also have neuroprotective effects by interacting with receptors involved in cognitive function. The ability to modulate neurotransmitter systems makes them candidates for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

In conclusion,2-tert-butyl-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 2172396-55) represents a significant advancement in medicinal chemistry with diverse therapeutic implications. Its unique structural features combined with promising preclinical data position it as a valuable compound for further investigation. As research continues to uncover new biological targets and synthetic strategies,thienopyrimidine derivatives like this one are poised to play a pivotal role in addressing some of the most pressing challenges in human health.